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Compound of Interest

Compound Name: JNJ-9350

Cat. No.: B404525 Get Quote

Essential Safety and Handling Guide for JNJ-
9350
For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety and logistical information for the

handling of JNJ-9350, a potent and selective inhibitor of spermine oxidase (SMOX). The

following guidelines are intended to ensure the safe use of this compound in a laboratory

setting and to provide a framework for its operational handling and disposal.

Chemical and Safety Data Overview
JNJ-9350 (CAS Number: 326923-09-5) is a chemical probe used in cancer research and other

biomedical fields to investigate the role of polyamine catabolism.[1] While a comprehensive

Safety Data Sheet (SDS) is not readily available from a single source, the following information

has been compiled from various chemical suppliers.
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Property Value Reference

Chemical Name

N-[3-(1H-imidazol-1-

yl)propyl]-5,7-diphenyl-

pyrazolo[1,5-a]pyrimidine-2-

carboxamide

Molecular Formula C25H22N6O [2]

Molecular Weight 422.48 g/mol [2]

Appearance
White to light brown solid

powder
[2]

Storage

Store as a dry powder at -20°C

for up to 3 years. In solvent,

store at -80°C for up to 6

months or -20°C for up to 1

month.

[2][3]

Hazard Identification:

Hazard Statement Description

H302 Harmful if swallowed.

H315 Causes skin irritation.

H319 Causes serious eye irritation.

Personal Protective Equipment (PPE)
Standard laboratory PPE is required at all times when handling JNJ-9350. This includes, but is

not limited to:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Body Protection: A lab coat.
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Operational and Disposal Plans
Handling:

Engineering Controls: Handle JNJ-9350 in a well-ventilated area, preferably within a

chemical fume hood, to minimize inhalation exposure.

Procedural Controls:

Avoid generating dust when handling the solid form.

Do not eat, drink, or smoke in areas where JNJ-9350 is handled or stored.

Wash hands thoroughly after handling.

Ensure an eyewash station and safety shower are readily accessible.

Spill Management:

Small Spills: In case of a small spill of the solid material, carefully sweep it up, avoiding dust

generation, and place it in a sealed container for disposal. The area should then be cleaned

with an appropriate solvent and then soap and water.

Large Spills: For larger spills, evacuate the area and follow your institution's emergency

procedures for chemical spills.[4]

Disposal:

Dispose of JNJ-9350 and any contaminated materials in accordance with all applicable

federal, state, and local environmental regulations.

Unused JNJ-9350 should be disposed of as hazardous chemical waste.

Do not dispose of down the drain or in regular trash.

Experimental Protocols
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While specific experimental protocols will vary depending on the research application, the

following provides a general guideline for preparing JNJ-9350 for in vitro assays.

Preparation of Stock Solutions:

JNJ-9350 is soluble in DMSO.[5] To prepare a stock solution:

Calculate the required mass of JNJ-9350 to achieve the desired stock concentration (e.g.,

10 mM).

Carefully weigh the solid JNJ-9350 in a chemical fume hood.

Add the appropriate volume of DMSO to the solid and vortex until fully dissolved.

Store the stock solution at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw

cycles.[5]

In Vitro SMOX Inhibition Assay (General Protocol):

This protocol outlines a general workflow for assessing the inhibitory activity of JNJ-9350 on

SMOX. The recommended in vitro assay concentration is up to 10 µM.[5]

Enzyme and Substrate Preparation: Prepare a solution of recombinant human SMOX

enzyme and its substrate, spermine, in an appropriate assay buffer.

Compound Dilution: Prepare a serial dilution of the JNJ-9350 stock solution in the assay

buffer to achieve the desired final concentrations.

Assay Reaction:

Add the diluted JNJ-9350 or vehicle control (DMSO) to the wells of a microplate.

Add the SMOX enzyme to the wells and incubate for a predetermined time.

Initiate the reaction by adding the spermine substrate.

Detection: The activity of SMOX can be measured by detecting the production of hydrogen

peroxide (H₂O₂), a byproduct of the enzymatic reaction. This is often done using a
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fluorescent probe such as Amplex Red in the presence of horseradish peroxidase (HRP).

Data Analysis: Measure the fluorescence intensity and calculate the IC₅₀ value for JNJ-9350,

which represents the concentration of the inhibitor required to reduce the activity of SMOX

by 50%. JNJ-9350 has a reported IC₅₀ of 10 nM for SMOX.[1]

Signaling Pathway and Experimental Workflow
Spermine Oxidase (SMOX) Signaling Pathway:

Spermine oxidase is a key enzyme in the catabolism of polyamines. It specifically catalyzes the

oxidation of spermine to spermidine, producing hydrogen peroxide (H₂O₂) and 3-

aminopropanal as byproducts.[1] These byproducts can contribute to oxidative stress and DNA

damage within the cell. JNJ-9350 acts as an inhibitor of SMOX, thus blocking this pathway.
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Caption: The inhibitory action of JNJ-9350 on the SMOX signaling pathway.

Experimental Workflow for In Vitro SMOX Inhibition Assay:

The following diagram illustrates a typical workflow for determining the inhibitory potential of

JNJ-9350 on SMOX activity in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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